Cas no 2172165-54-5 (3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine)

• Product Name: 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine
• CAS No: 2172165-54-5
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5825448
• PubChem ID: 165959748
• Update Time: 2025-11-06

3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine
• EN300-1283499
• 2172165-54-5

• Inchi： 1S/C13H18ClN/c1-9-6-10(2-5-13(9)14)7-12(8-15)11-3-4-11/h2,5-6,11-12H,3-4,7-8,15H2,1H3
• InChI Key： KIJVCDBPMORKTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CN)C1CC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine

Comprehensive Overview of 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine (CAS No. 2172165-54-5)

The compound 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine (CAS No. 2172165-54-5) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl moiety with a chloro-methylphenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate biological pathways while maintaining favorable pharmacokinetic properties.

In recent years, the demand for specialty amines like 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine has surged due to their role in developing next-generation therapeutics. This compound's structural rigidity, imparted by the cyclopropane ring, enhances binding affinity to target proteins, a feature highly sought after in CNS drug development. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stereochemical configuration, ensuring compliance with stringent regulatory standards.

The synthesis of CAS 2172165-54-5 typically involves multi-step organic transformations, including Pd-catalyzed cross-coupling and reductive amination. These methods align with the principles of green chemistry, minimizing hazardous byproducts—a critical consideration for industrial-scale production. Environmental scientists also evaluate its biodegradation profile, as sustainability remains a top priority across chemical industries.

From a commercial perspective, 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine is often referenced in patents related to neuroprotective agents and metabolic disorder treatments. Its logP value and hydrogen-bonding capacity make it an attractive candidate for optimizing blood-brain barrier permeability, a recurring challenge in neurological drug design. These attributes have spurred discussions in forums like DrugHunter and ACS Medicinal Chemistry Letters.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where its amine group serves as a linker for E3 ligase recruitment. This innovation addresses the growing interest in targeted protein degradation therapies. Additionally, computational chemists employ molecular docking simulations to predict its interactions with G-protein-coupled receptors (GPCRs), further expanding its utility.

Quality control protocols for 2172165-54-5 emphasize ICH guidelines, with strict limits on residual solvents and heavy metals. Suppliers frequently provide certificates of analysis (CoA) detailing parameters like enantiomeric excess and chromatographic purity, which are crucial for preclinical studies. Such transparency supports the compound's adoption in high-throughput screening (HTS) platforms.

In summary, 3-(4-chloro-3-methylphenyl)-2-cyclopropylpropan-1-amine exemplifies the convergence of medicinal chemistry and process optimization. Its multifaceted applications—from small-molecule probes to formulation additives—underscore its value in modern R&D pipelines. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing unmet medical needs through structure-activity relationship (SAR) studies.